Cas no 1072951-50-8 ((2-Hydroxy-4-(trifluoromethyl)phenyl)boronic acid)
1072951-50-8 structure
Product Name:(2-Hydroxy-4-(trifluoromethyl)phenyl)boronic acid
CAS No:1072951-50-8
MF:C7H6BF3O3
MW:205.926952838898
MDL:MFCD03094996
CID:857951
PubChem ID:46739103
Update Time:2024-11-03
(2-Hydroxy-4-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Hydroxy-4-(trifluoromethyl)phenyl)boronic acid
- [2-hydroxy-4-(trifluoromethyl)phenyl]boronic acid
- 2-Hydroxy-4-(trifluoromethyl)phenylboronic acid
- 2-Hydroxy-4-trifluoromethylphenylboronic acid
- Boronic acid, B-[2-hydroxy-4-(trifluoromethyl)phenyl]-
- GYGNUMOLFBSVCL-UHFFFAOYSA-N
- FCH1334750
- PC412500
- AX8239837
- Z7065
- ST24020235
- AKOS015856323
- 1072951-50-8
- Z1269168678
- DTXSID50674735
- C7H6BF3O3
- EN300-257466
- AS-55291
- MFCD03094996
- PB39526
- SY020805
- (2-Hydroxy-4-(trifluoromethyl)phenyl)boronicacid
- SCHEMBL15010827
- A11878
- CS-0130749
-
- MDL： MFCD03094996
- Inchi： 1S/C7H6BF3O3/c9-7(10,11)4-1-2-5(8(13)14)6(12)3-4/h1-3,12-14H
- InChI Key： GYGNUMOLFBSVCL-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(B(O)O)=C(C=1)O)(F)F
Computed Properties
- Exact Mass: 206.03600
- Monoisotopic Mass: 206.0362087g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7
Experimental Properties
- Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.89 g/l) (25 º C),
- PSA: 60.69000
- LogP: 0.09080
(2-Hydroxy-4-(trifluoromethyl)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A242000232-250mg |
2-Hydroxy-4-(trifluoromethyl)phenylboronic acid |
1072951-50-8 | 98% | 250mg |
$707.20 | 2023-09-04 | |
| Alichem | A242000232-500mg |
2-Hydroxy-4-(trifluoromethyl)phenylboronic acid |
1072951-50-8 | 98% | 500mg |
$931.00 | 2023-09-04 | |
| Alichem | A242000232-1g |
2-Hydroxy-4-(trifluoromethyl)phenylboronic acid |
1072951-50-8 | 98% | 1g |
$1634.45 | 2023-09-04 | |
| TRC | H977520-25mg |
2-Hydroxy-4-trifluoromethylphenylboronic Acid |
1072951-50-8 | 25mg |
$75.00 | 2023-05-18 | ||
| TRC | H977520-50mg |
2-Hydroxy-4-trifluoromethylphenylboronic Acid |
1072951-50-8 | 50mg |
$115.00 | 2023-05-18 | ||
| TRC | H977520-100mg |
2-Hydroxy-4-trifluoromethylphenylboronic Acid |
1072951-50-8 | 100mg |
$178.00 | 2023-05-18 | ||
| TRC | H977520-250mg |
2-Hydroxy-4-trifluoromethylphenylboronic Acid |
1072951-50-8 | 250mg |
$305.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H906899-1g |
2-Hydroxy-4-trifluoromethylphenylboronic acid |
1072951-50-8 | 95% | 1g |
￥524.70 | 2022-01-12 | |
| Chemenu | CM133662-10g |
(2-hydroxy-4-(trifluoromethyl)phenyl)boronic acid |
1072951-50-8 | 95% | 10g |
$*** | 2023-04-03 | |
| abcr | AB271185-1 g |
2-Hydroxy-4-(trifluoromethyl)phenylboronic acid, 96%; . |
1072951-50-8 | 96% | 1g |
€94.00 | 2023-04-26 |
(2-Hydroxy-4-(trifluoromethyl)phenyl)boronic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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